Cas no 2680891-91-0 (benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate
• CAS No: 2680891-91-0
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 5636887
• PubChem ID: 165927770
• Update Time: 2025-05-20

benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate
• 2680891-91-0
• EN300-28293999

• Inchi： 1S/C14H13BrN2O2/c1-10-7-16-8-12(15)13(10)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： SBNKGTGPINCWEX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.01604g/mol
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate

Introduction to Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate (CAS No. 2680891-91-0)

Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate, a compound with the chemical identifier CAS No. 2680891-91-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzyl group and a pyridine ring substituted with bromine and methyl groups, contribute to its unique chemical properties and biological interactions.

The benzyl group, a common moiety in organic chemistry, is known for its ability to enhance the solubility and stability of molecules in biological systems. This characteristic makes it an attractive component in drug design, as it can improve the pharmacokinetic properties of a compound. On the other hand, the pyridine ring is a heterocyclic aromatic compound that is frequently encountered in bioactive molecules. Its nitrogen atom can form hydrogen bonds and interact with various biological targets, making it a crucial element in medicinal chemistry.

The substitution pattern on the pyridine ring, specifically the presence of a bromine atom at the 3-position and a methyl group at the 5-position, further influences the electronic and steric properties of the molecule. The bromine atom introduces a region of electron-withdrawing inductive effect, which can modulate the reactivity and binding affinity of the compound. Meanwhile, the methyl group provides steric hindrance and can affect the orientation of the molecule when interacting with biological targets.

In recent years, there has been growing interest in exploring novel carbamate derivatives as potential therapeutic agents. The compound Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate has been studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. The structural framework of this molecule allows for further modifications, enabling chemists to design derivatives with enhanced biological activity and improved pharmacological profiles.

Moreover, Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate has been investigated for its potential as an inhibitor in various biological pathways. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic processes, potentially leading to applications in treating metabolic disorders. Additionally, its ability to modulate signaling pathways has prompted research into its potential as an anti-inflammatory agent.

The synthesis of Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate involves several key steps that highlight the importance of organic chemistry techniques in pharmaceutical research. The process typically begins with the preparation of a brominated pyridine derivative, followed by reaction with benzoyl chloride to form an intermediate carbamate. Subsequent reactions lead to the final product, showcasing the versatility of carbamate chemistry in drug development.

Recent advancements in computational chemistry have also contributed to our understanding of Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These studies are crucial for designing more effective drugs by predicting binding affinities and identifying potential side effects.

The pharmacological profile of Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate is further illuminated by preclinical studies conducted on animal models. These studies have revealed promising results regarding its efficacy and safety profiles. For example, research has shown that this compound exhibits moderate inhibitory activity against certain enzymes without significant toxicity at tested doses. Such findings are instrumental in guiding further clinical development efforts.

In conclusion, Benzyl N-(3-bromo-5-methylpyridin-4-yl)carbamate (CAS No. 2680891-91-0) is a versatile and intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a therapeutic agent or as an intermediate in drug synthesis. As our understanding of its biological activities and pharmacological properties continues to grow, so too does its promise as a valuable tool in modern medicine.